4-chloro-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-N-phenylbenzenesulfonamide

• Molecular Formula: C19H22ClN3O3S
• Molecular Weight: 407.9 g/mol
• IUPAC Name: 4-chloro-N-[2-(4-methylpiperazin-1-yl)-2-oxoethyl]-N-phenylbenzenesulfonamide
• InChI: InChI=1S/C19H22ClN3O3S/c1-21-11-13-22(14-12-21)19(24)15-23(17-5-3-2-4-6-17)27(25,26)18-9-7-16(20)8-10-18/h2-10H,11-15H2,1H3
• InChI Key: CPKPQVAYASDKLA-UHFFFAOYSA-N
• SMILES: CN1CCN(CC1)C(=O)CN(C2=CC=CC=C2)S(=O)(=O)C3=CC=C(C=C3)Cl

Description

4-chloro-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-N-phenylbenzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-chloro-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-N-phenylbenzenesulfonamide involves the inhibition of various enzymes and proteins involved in the growth and proliferation of microorganisms and cancer cells. It has been found to inhibit the activity of DNA gyrase, an enzyme involved in DNA replication, thereby preventing the growth of bacteria. Additionally, it has been shown to induce apoptosis in cancer cells, leading to their death.
Biochemical and Physiological Effects:
Studies have shown that 4-chloro-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-N-phenylbenzenesulfonamide can cause various biochemical and physiological effects. It has been found to induce oxidative stress in cancer cells, leading to their death. Additionally, it has been shown to inhibit the activity of various enzymes involved in the biosynthesis of cell wall components, leading to the disruption of bacterial cell wall synthesis.

Advantages and Limitations for Lab Experiments

4-chloro-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-N-phenylbenzenesulfonamide has several advantages and limitations for lab experiments. It is a potent inhibitor of various enzymes and proteins, making it an ideal candidate for studying their mechanisms of action. However, its toxicity and potential side effects limit its use in in vivo studies.

Future Directions

For the study of 4-chloro-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-N-phenylbenzenesulfonamide include the development of more efficient and cost-effective synthesis methods, the identification of its molecular targets, and the evaluation of its potential applications in various fields, including medicine and agriculture. Additionally, the development of new derivatives of this compound with improved potency and selectivity is an area of active research.

Synthesis Methods

The synthesis of 4-chloro-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-N-phenylbenzenesulfonamide involves the reaction of 4-chlorobenzenesulfonyl chloride with N-phenyl-2-(4-methylpiperazin-1-yl) acetamide in the presence of a base. This reaction results in the formation of the desired compound, which can be purified by recrystallization.

Scientific Research Applications

4-chloro-N-[2-(4-methyl-1-piperazinyl)-2-oxoethyl]-N-phenylbenzenesulfonamide has been extensively studied for its potential applications in various fields. It has been found to possess antimicrobial, antifungal, and anticancer properties. Additionally, it has been shown to inhibit the growth of several pathogens, including Staphylococcus aureus, Escherichia coli, and Candida albicans.